Cas no 1805412-00-3 (Ethyl 5-(chloromethyl)-2-(difluoromethyl)-3-hydroxypyridine-4-acetate)

• Product Name: Ethyl 5-(chloromethyl)-2-(difluoromethyl)-3-hydroxypyridine-4-acetate
• CAS No: 1805412-00-3
• MF: C₁₁H₁₂ClF₂NO₃
• MW: 279.667689323425
• CID: 4891742
• Update Time: 2025-05-22

Ethyl 5-(chloromethyl)-2-(difluoromethyl)-3-hydroxypyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(chloromethyl)-2-(difluoromethyl)-3-hydroxypyridine-4-acetate

• Inchi： 1S/C11H12ClF2NO3/c1-2-18-8(16)3-7-6(4-12)5-15-9(10(7)17)11(13)14/h5,11,17H,2-4H2,1H3
• InChI Key： MWZVZYAQHXLNQR-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(C(F)F)C(=C1CC(=O)OCC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 281
• XLogP3: 1.7
• Topological Polar Surface Area: 59.4

Additional information on Ethyl 5-(chloromethyl)-2-(difluoromethyl)-3-hydroxypyridine-4-acetate

Ethyl 5-(chloromethyl)-2-(difluoromethyl)-3-hydroxypyridine-4-acetate: A Comprehensive Overview

Ethyl 5-(chloromethyl)-2-(difluoromethyl)-3-hydroxypyridine-4-acetate, with CAS No. 1805412-00-3, is a unique organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a pyridine ring substituted with various functional groups, making it a versatile molecule for diverse applications. The pyridine core serves as a foundation for attaching substituents such as the chloromethyl group at position 5, the difluoromethyl group at position 2, and the hydroxy group at position 3. Additionally, the acetate ester group at position 4 adds further complexity to its structure.

The synthesis of Ethyl 5-(chloromethyl)-2-(difluoromethyl)-3-hydroxypyridine-4-acetate involves a series of intricate chemical reactions, including nucleophilic substitutions, Friedel-Crafts acylation, and esterification processes. Recent advancements in catalytic methods have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored the use of transition metal catalysts, such as palladium complexes, to facilitate key steps in its synthesis. These developments have not only improved the overall process but also opened new avenues for scaling up production for industrial applications.

One of the most promising applications of this compound lies in its potential as a precursor in drug discovery. The presence of multiple functional groups allows for extensive chemical modification, enabling researchers to explore its role in various biological pathways. For instance, studies have shown that derivatives of this compound exhibit modulatory effects on key enzymes involved in metabolic disorders. The chloromethyl group, in particular, has been implicated in enhancing bioavailability and targeting specific cellular compartments.

Moreover, Ethyl 5-(chloromethyl)-2-(difluoromethyl)-3-hydroxypyridine-4-acetate has demonstrated potential in materials science as a building block for advanced polymers and nanomaterials. Its ability to form stable covalent bonds with other molecules makes it an attractive candidate for constructing hybrid materials with tailored properties. Recent research has focused on incorporating this compound into stimuli-responsive materials that can adapt to environmental changes, such as temperature or pH variations.

In terms of environmental impact, this compound has been evaluated for its biodegradability and toxicity profiles. Studies indicate that under controlled conditions, it undergoes gradual degradation through enzymatic pathways without releasing harmful byproducts. This makes it a more sustainable alternative to traditional chemicals used in similar applications.

The latest research on Ethyl 5-(chloromethyl)-2-(difluoromethyl)-3-hydroxypyridine-4-acetate also highlights its potential in green chemistry initiatives. By optimizing reaction conditions and utilizing renewable feedstocks, scientists aim to reduce the environmental footprint associated with its production. These efforts align with global sustainability goals and underscore the importance of responsible chemical innovation.

In conclusion, Ethyl 5-(chloromethyl)-2-(difluoromethyl)-3-hydroxypyridine-4-acetate (CAS No. 1805412-00-3) is a multifaceted compound with significant implications across various scientific domains. Its unique structure and versatile functional groups make it an invaluable tool for advancing drug discovery, materials science, and sustainable chemical processes. As research continues to uncover new applications and optimizations for this compound, its role in shaping future technologies is expected to grow even further.